Cas no 1361504-25-7 (4-(Perchlorophenyl)picolinaldehyde)
4-(Perchlorophenyl)picolinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(Perchlorophenyl)picolinaldehyde
-
- Inchi: 1S/C12H4Cl5NO/c13-8-7(5-1-2-18-6(3-5)4-19)9(14)11(16)12(17)10(8)15/h1-4H
- InChI Key: YJHYWZRUQWPUPH-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C=CN=C(C=O)C=1)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 315
- XLogP3: 5.4
- Topological Polar Surface Area: 30
4-(Perchlorophenyl)picolinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027759-250mg |
4-(Perchlorophenyl)picolinaldehyde |
1361504-25-7 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013027759-500mg |
4-(Perchlorophenyl)picolinaldehyde |
1361504-25-7 | 97% | 500mg |
782.40 USD | 2021-06-22 | |
| Alichem | A013027759-1g |
4-(Perchlorophenyl)picolinaldehyde |
1361504-25-7 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
4-(Perchlorophenyl)picolinaldehyde Related Literature
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 4-(Perchlorophenyl)picolinaldehyde
Introduction to 4-(Perchlorophenyl)picolinaldehyde (CAS No. 1361504-25-7)
4-(Perchlorophenyl)picolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361504-25-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of aldehydes, characterized by its carbonyl group attached to a hydrogen atom and an aromatic ring system. The unique structural features of 4-(Perchlorophenyl)picolinaldehyde make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.
The molecular structure of 4-(Perchlorophenyl)picolinaldehyde consists of a picolinic aldehyde moiety linked to a perchlorophenyl group. The presence of the perchlorophenyl substituent enhances the lipophilicity and electronic properties of the molecule, making it an attractive candidate for further derivatization and functionalization. This compound has been extensively studied for its potential applications in medicinal chemistry, where its reactivity and stability under various conditions make it a versatile building block.
In recent years, 4-(Perchlorophenyl)picolinaldehyde has been explored as a key intermediate in the development of novel therapeutic agents. Its aldehyde functionality allows for condensation reactions with various nucleophiles, including amines, hydrazines, and heterocyclic compounds, facilitating the synthesis of complex structures. These reactions are particularly relevant in the design of small-molecule drugs that target specific biological pathways.
One of the most compelling aspects of 4-(Perchlorophenyl)picolinaldehyde is its role in the synthesis of bioactive heterocycles. Heterocyclic compounds are known for their broad spectrum of biological activities and are widely used in pharmaceuticals. The aldehyde group in 4-(Perchlorophenyl)picolinaldehyde serves as an excellent starting point for constructing nitrogen-containing heterocycles, which are prevalent in many pharmacologically active molecules. For instance, it has been utilized in the preparation of imidazoles, pyridines, and pyrimidines, which are crucial scaffolds in drug discovery.
Recent advancements in computational chemistry have further highlighted the potential of 4-(Perchlorophenyl)picolinaldehyde as a scaffold for drug design. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors with high specificity. This has led to the development of novel inhibitors and modulators that show promise in preclinical studies. The ability to fine-tune the electronic properties and steric hindrance around the active site by modifying 4-(Perchlorophenyl)picolinaldehyde derivatives allows for the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability.
The pharmaceutical industry has also shown interest in 4-(Perchlorophenyl)picolinaldehyde due to its potential applications in treating neurological disorders. Aldehydes derived from this compound have been investigated for their ability to modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The perchlorophenyl group contributes to improved blood-brain barrier penetration, which is critical for therapeutic efficacy in central nervous system disorders.
In addition to its medicinal applications, 4-(Perchlorophenyl)picolinaldehyde has found utility in materials science and agrochemical research. Its unique chemical properties make it a valuable precursor for synthesizing advanced materials with specific functionalities. For example, it has been used in the preparation of organic semiconductors and liquid crystals, where its aromatic structure contributes to enhanced thermal stability and electronic conductivity.
The synthesis of 4-(Perchlorophenyl)picolinaldehyde typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in constructing the desired molecular framework.
Ongoing research continues to uncover new applications for 4-(Perchlorophenyl)picolinaldehyde across various scientific disciplines. Its versatility as a synthetic intermediate makes it indispensable in drug discovery pipelines, while its unique structural features offer opportunities for innovation in materials science. As our understanding of molecular interactions deepens, compounds like 4-(Perchlorophenyl)picolinaldehyde will undoubtedly play a pivotal role in shaping future therapeutic strategies.
1361504-25-7 (4-(Perchlorophenyl)picolinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)